Cas no 1391062-50-2 (Azumolene-13C3 Sodium Salt)
Azumolene-13C3 Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- Azumolene-13C3 Sodium Salt
- 1-[[[5-(4-Bromophenyl)-2-oxazolyl]methylene]amino]-2,4-imidazolidinedione-13C3 Sodium Salt
- EU 4093-13C3
-
- Inchi: 1S/C13H9BrN4O3.Na.H/c14-9-3-1-8(2-4-9)10-5-15-12(21-10)6-16-18-7-11(19)17-13(18)20;;/h1-6H,7H2,(H,17,19,20);;/b16-6+;;
- InChI Key: VADLTJHMUOBJIT-HEFZRFOPSA-N
- SMILES: C1N(/N=C/c2oc(-c3ccc(Br)cc3)cn2)C(=O)NC1=O.[NaH]
Azumolene-13C3 Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A965302-1mg |
Azumolene-13C3 Sodium Salt |
1391062-50-2 | 1mg |
$ 196.00 | 2023-04-19 | ||
| TRC | A965302-10mg |
Azumolene-13C3 Sodium Salt |
1391062-50-2 | 10mg |
$ 1533.00 | 2023-04-19 |
Azumolene-13C3 Sodium Salt Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on Azumolene-13C3 Sodium Salt
Comprehensive Guide to Azumolene-13C3 Sodium Salt (CAS No. 1391062-50-2): Applications, Research Insights, and FAQs
Azumolene-13C3 Sodium Salt (CAS No. 1391062-50-2) is a stable isotope-labeled compound widely used in pharmaceutical research, metabolic studies, and analytical chemistry. As a 13C3-labeled derivative of Azumolene, this compound serves as an essential internal standard for mass spectrometry (MS) and nuclear magnetic resonance (NMR) applications. Its unique isotopic signature enhances the accuracy of quantitative analyses, making it indispensable in drug discovery and biomarker validation.
The growing demand for isotope-labeled compounds like Azumolene-13C3 Sodium Salt reflects broader trends in precision medicine and personalized therapeutics. Researchers increasingly rely on such compounds to trace metabolic pathways, assess drug-drug interactions, and validate pharmacokinetic models. With the rise of AI-driven drug development, tools like Azumolene-13C3 are critical for generating high-quality datasets to train predictive algorithms.
One of the most common questions about Azumolene-13C3 Sodium Salt is its role in cancer research. Studies suggest that Azumolene analogs may modulate calcium channels in tumor microenvironments, though the 13C3-labeled variant is primarily used for mechanistic studies rather than direct therapeutic applications. This distinction is crucial for researchers exploring its in vitro and in vivo applications without crossing into clinical use boundaries.
From an analytical perspective, CAS No. 1391062-50-2 offers exceptional utility in LC-MS/MS workflows. Its isotopic purity (typically ≥98%) minimizes interference during multiplex assays, addressing a key pain point in metabolomics research. Laboratories prioritizing Good Laboratory Practice (GLP) often select this compound for its batch-to-batch consistency and well-characterized physicochemical properties.
Environmental scientists have also explored Azumolene-13C3 Sodium Salt as a tracer in biodegradation studies. The 13C enrichment allows precise tracking of compound breakdown products in complex matrices like soil or wastewater—a capability gaining importance amid stricter environmental regulations worldwide.
Storage and handling recommendations for Azumolene-13C3 Sodium Salt follow standard protocols for isotope-labeled reagents: protection from moisture at -20°C in amber vials. Its solubility profile (freely soluble in water and methanol) facilitates preparation of stock solutions for diverse experimental conditions.
Recent publications highlight innovative uses of CAS 1391062-50-2 in organ-on-chip systems, where its stable isotope signature helps quantify drug permeation across artificial tissue barriers. This application aligns with the pharmaceutical industry's shift toward microphysiological systems as alternatives to animal testing.
For quality assurance teams, the availability of certified reference materials (CRMs) containing Azumolene-13C3 Sodium Salt has simplified method validation processes. Many regulatory agencies now recommend isotope-labeled internal standards like this compound for bioanalytical method development per FDA/EMA guidelines.
The synthesis of Azumolene-13C3 involves sophisticated isotopic enrichment techniques, typically starting from 13C-labeled precursors. Manufacturers must rigorously control reaction conditions to maintain isotopic integrity while achieving high chemical purity—a balance that explains the compound's premium positioning in research markets.
Emerging applications in nutraceutical research demonstrate the versatility of Azumolene-13C3 Sodium Salt. Some studies employ it to investigate the bioavailability of calcium-modulating supplements, capitalizing on its structural similarity to bioactive molecules of interest.
As analytical technologies advance, demand grows for specialized compounds like Azumolene-13C3 Sodium Salt with precisely engineered isotopic distributions. Future developments may see customized 13C/15N double-labeled versions for advanced NMR structural studies, further expanding its utility in molecular characterization.
1391062-50-2 (Azumolene-13C3 Sodium Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)